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Compound of Interest

Compound Name: SPDP-PEG5-acid

Cat. No.: B12427897 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with SPDP-PEG5-acid. The following procedures are

designed to ensure safe handling, use, and disposal of this bifunctional crosslinking agent.

SPDP-PEG5-acid is a polyethylene glycol (PEG) linker containing a pyridyldisulfide (SPDP)

group and a terminal carboxylic acid.[1] The SPDP group is reactive towards thiol (sulfhydryl)

groups, while the carboxylic acid can be coupled to primary amines.[1][2][3] This dual reactivity

makes it a versatile tool in bioconjugation for applications in drug delivery and protein

modification.[1]

Personal Protective Equipment (PPE)
When handling SPDP-PEG5-acid and its solutions, it is imperative to use appropriate personal

protective equipment to minimize exposure and ensure personal safety. The required PPE is

standard for handling most laboratory chemicals and includes:

Gloves: Chemical-resistant gloves, such as nitrile or latex, are essential to prevent skin

contact. It is recommended to change gloves regularly, especially if they become

contaminated.

Eye Protection: Safety glasses or goggles should be worn to protect the eyes from potential

splashes of the chemical or its solvents.
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Lab Coat: A standard laboratory coat should be worn to protect skin and clothing from

accidental spills.

Work Area: All handling of the solid compound and preparation of solutions should be

conducted in a chemical fume hood to avoid inhalation of any dust or vapors.

Quantitative Data Summary
Property Value Source

Storage Temperature -20°C

Purity ≥95%

Solubility DMSO, DMF, Water

Experimental Protocol: Preparation of a 25 mM
Stock Solution
This protocol outlines the steps for preparing a stock solution of SPDP-PEG5-acid, a common

procedure before its use in bioconjugation experiments.

Materials:

SPDP-PEG5-acid

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Microcentrifuge tubes

Pipettes and tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of SPDP-PEG5-acid to equilibrate to room temperature before

opening to prevent moisture condensation.
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Weighing: In a chemical fume hood, carefully weigh out the desired amount of SPDP-PEG5-
acid. For example, to prepare 1 mL of a 25 mM stock solution, you would need to calculate

the required mass based on the molecular weight of the specific SPDP-PEG5-acid product.

Dissolution: Add the appropriate volume of anhydrous DMSO or DMF to the weighed SPDP-
PEG5-acid. For instance, dissolve 5 mg of SPDP-PEG in 640 µL of DMSO or DMF to yield a

25 mM stock solution.

Mixing: Vortex the solution until the solid is completely dissolved.

Storage: Store the stock solution at -20°C in a tightly sealed container with a desiccant to

protect it from moisture.

Operational and Disposal Plans
Handling and Storage:

Upon receipt, store SPDP-PEG5-acid at -20°C, protected from moisture. The product is

typically shipped at ambient temperature in a sealed bag with a desiccant.

Always handle the solid compound in a chemical fume hood.

Avoid inhalation of dust and contact with skin and eyes.

Solutions should be prepared immediately before use whenever possible.

Disposal Plan:

Polyethylene glycol (PEG) is generally considered to be biodegradable and not hazardous to

the environment. However, it is crucial to adhere to local and institutional regulations for

chemical waste disposal.

Unused Solid: Unused or expired solid SPDP-PEG5-acid should be disposed of as chemical

waste in accordance with local regulations.

Solutions:
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Aqueous solutions containing SPDP-PEG5-acid can likely be highly diluted with water and

disposed of down the drain, but only if permitted by local wastewater regulations.

Solutions of SPDP-PEG5-acid in organic solvents such as DMSO or DMF must be

collected in a designated hazardous waste container for organic solvents and disposed of

through a licensed chemical waste disposal contractor.

Contaminated Materials: Any materials, such as pipette tips, tubes, and gloves, that have

come into contact with SPDP-PEG5-acid should be placed in a sealed bag and disposed of

as solid chemical waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of SPDP-PEG5-acid
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Caption: Workflow for the safe handling and disposal of SPDP-PEG5-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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